Cas no 2172182-33-9 (1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-thiol)

• Product Name: 1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-thiol
• CAS No: 2172182-33-9
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5760687
• PubChem ID: 165845476
• Update Time: 2025-05-20

1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trimethylpyridin-3-yl)ethane-1-thiol
• EN300-1288795
• 2172182-33-9
• 1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-thiol

• Inchi： 1S/C10H15NS/c1-6-5-7(2)11-8(3)10(6)9(4)12/h5,9,12H,1-4H3
• InChI Key： YZTOTNZPYZTCPC-UHFFFAOYSA-N
• SMILES： SC(C)C1C(C)=NC(C)=CC=1C

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 13.9Ų

Additional information on 1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-thiol

Comprehensive Overview of 1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-thiol (CAS No. 2172182-33-9)

1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-thiol (CAS No. 2172182-33-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine core substituted with three methyl groups at the 2, 4, and 6 positions, coupled with an ethane-thiol moiety. This combination offers versatile reactivity, making it valuable for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and catalysis, aligning with the growing demand for novel heterocyclic scaffolds in medicinal chemistry.

The rise of AI-driven drug design and computational chemistry has spurred interest in compounds like 1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-thiol. Its molecular docking compatibility and ligand-receptor interactions are frequently studied topics in scientific literature. Recent trends also highlight its role in green chemistry, where its derivatization potential supports sustainable synthesis routes. Questions such as "How does thiol-functionalized pyridine enhance catalytic activity?" or "What are the SAR (Structure-Activity Relationship) insights for this compound?" are commonly explored in academic forums.

From a synthetic perspective, CAS No. 2172182-33-9 is often utilized as a building block for N-heterocyclic compounds. Its electron-rich pyridine ring and thiol group facilitate diverse chemical transformations, including cross-coupling reactions and chelation. These properties are critical for developing high-performance materials and bioconjugates, addressing industry demands for innovation. The compound’s stability under ambient conditions further enhances its practicality for laboratory use.

Environmental and regulatory considerations are also pivotal in discussions about 1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-thiol. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s low ecotoxicity profile aligns with the EPA’s green chemistry principles, making it a candidate for eco-friendly industrial applications. Researchers often search for "safe handling protocols for thiol-containing pyridines" or "biodegradability of trimethylpyridine derivatives," reflecting broader sustainability concerns.

In summary, 1-(2,4,6-Trimethylpyridin-3-yl)ethane-1-thiol (CAS No. 2172182-33-9) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its relevance to drug development, material science, and sustainable synthesis ensures continued interest across multidisciplinary fields. As research progresses, this compound is poised to contribute significantly to advancements in targeted therapeutics and catalytic systems.